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Compound of Interest

Compound Name: Carbanilide

Cat. No.: B493258 Get Quote

Carbanilide Waste Management: A Technical
Support Guide
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the best practices for handling and disposing of Carbanilide
waste generated during laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is Carbanilide and what are its primary hazards?

A1: Carbanilide, also known as 1,3-Diphenylurea, is a chemical compound with the formula

C13H12N2O.[1] It is a colorless to off-white solid.[2] While one Safety Data Sheet (SDS)

indicates it is not classified as hazardous under the 2012 OSHA Hazard Communication

Standard, it is still important to handle it with care as it may cause irritation.[2] Always consult

the specific SDS for the Carbanilide you are using and follow standard laboratory safety

protocols.

Q2: How should I collect and store Carbanilide waste in the laboratory?

A2: Carbanilide waste should be collected in a designated, properly labeled, and sealed waste

container. The container should be made of a material compatible with Carbanilide and any
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solvents used. Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible chemicals.

Q3: What chemicals are incompatible with Carbanilide waste?

A3: Carbanilide is incompatible with strong oxidizing agents, strong acids, and strong bases.

[2] Mixing Carbanilide waste with these substances can lead to hazardous reactions. Always

segregate Carbanilide waste from these chemical classes.

Q4: Can I dispose of small amounts of Carbanilide waste down the drain?

A4: No, it is not recommended to dispose of Carbanilide waste down the drain. Carbanilide is

sparingly soluble in water.[1] Improper disposal can lead to environmental contamination. All

chemical waste, including Carbanilide, should be disposed of following institutional and local

regulations.

Q5: What are the approved disposal methods for Carbanilide waste?

A5: The primary recommended method for the disposal of Carbanilide waste is through a

licensed chemical waste disposal service. This typically involves incineration at a permitted

facility. Chemical waste generators are responsible for determining if the waste is classified as

hazardous and must adhere to local, regional, and national regulations for proper disposal.[2]

Troubleshooting Guides
Problem: Accidental spill of solid Carbanilide.

Solution:

Ensure the area is well-ventilated.

Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles,

and a lab coat.

Carefully sweep up the solid material and place it into a designated chemical waste

container.[2]
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Avoid generating dust. If necessary, dampen the material with a small amount of an

appropriate solvent (e.g., acetone) before sweeping.

Clean the spill area with a cloth dampened with a suitable solvent, followed by soap and

water.

Place all contaminated cleaning materials into the chemical waste container.

Problem: The Carbanilide waste container is full.

Solution:

Ensure the container is securely sealed.

Properly label the container with the contents ("Carbanilide Waste") and any associated

hazards.

Arrange for pickup by your institution's environmental health and safety (EHS) office or a

licensed chemical waste disposal contractor.

Do not overfill waste containers.

Data Presentation
Table 1: Chemical Properties of Carbanilide

Property Value Reference

Molecular Formula C13H12N2O [1]

Molecular Weight 212.25 g/mol [1]

Appearance Colorless to off-white solid [2]

Melting Point 238-242 °C

Solubility in Water
Sparingly soluble (0.04 g/L at

25°C)
[1]

Table 2: Incompatibility Chart for Carbanilide Waste
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Incompatible with Potential Hazard

Strong Oxidizing Agents Fire and explosion risk

Strong Acids
Vigorous reaction, potential for release of toxic

fumes

Strong Bases
Vigorous reaction, potential for release of toxic

fumes

Experimental Protocols
Protocol 1: Standard Procedure for Collection of Solid Carbanilide Waste

Container Selection: Choose a wide-mouthed, sealable container made of high-density

polyethylene (HDPE) or glass.

Labeling: Affix a hazardous waste label to the container. Fill in the generator's name,

location, accumulation start date, and the chemical name ("Carbanilide").

Waste Collection:

Place all solid Carbanilide waste, including contaminated weighing paper and gloves,

directly into the labeled container.

For fine powders, use a funnel to avoid spillage.

Storage: Keep the container sealed when not in use. Store it in a designated satellite

accumulation area that is under the control of the laboratory personnel.

Disposal: Once the container is full or has reached its accumulation time limit, contact your

institution's EHS office for disposal.

Protocol 2: Decontamination of Glassware Contaminated with Carbanilide

Initial Rinse: Rinse the glassware with a small amount of a suitable organic solvent in which

Carbanilide is soluble (e.g., acetone, ethanol). Collect this rinsate as chemical waste.
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Washing: Wash the glassware with soap and warm water.

Final Rinse: Rinse the glassware with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Visualizations
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Carbanilide Spill Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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